Cas no 54453-94-0 (ethyl 6-chloro-2,4-dimethyl-pyridine-3-carboxylate)

Ethyl 6-chloro-2,4-dimethyl-pyridine-3-carboxylate is a pyridine derivative with a chloro and two methyl substituents, along with an ester functional group at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. Its structural features, including the electron-withdrawing chloro group and sterically influenced methyl groups, make it useful for further functionalization via nucleophilic substitution or cross-coupling reactions. The ethyl ester moiety enhances solubility in organic solvents, facilitating downstream reactions. The compound's stability and well-defined reactivity profile contribute to its utility in constructing complex heterocyclic frameworks. Proper handling under controlled conditions is recommended due to its potential sensitivity to hydrolysis or thermal decomposition.

ethyl 6-chloro-2,4-dimethyl-pyridine-3-carboxylate structure

54453-94-0 structure

Product Name:ethyl 6-chloro-2,4-dimethyl-pyridine-3-carboxylate

CAS No:54453-94-0

MF:C₁₀H₁₂ClNO₂

MW:213.660781860352

MDL:MFCD22418372

CID:1088768

PubChem ID:71721008

Update Time:2025-05-28

ethyl 6-chloro-2,4-dimethyl-pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 6-chloro-2,4-dimethylnicotinate
- ethyl 6-chloro-2,4-dimethylpyridine-3-carboxylate
- ethyl 6-chloro-2,4-dimethyl-pyridine-3-carboxylate
- KSAOHRAUUCSNRU-UHFFFAOYSA-N
- AS-50296
- SCHEMBL1085394
- SY046795
- DTXSID40856866
- AKOS022173832
- 6-chloro-2,4-dimethyl-nicotinic acid ethyl ester
- CS-0151846
- DB-308059
- MFCD22418372
- 54453-94-0
- O11813
- Ethyl6-chloro-2,4-dimethylnicotinate
- MDL： MFCD22418372
- Inchi： 1S/C10H12ClNO2/c1-4-14-10(13)9-6(2)5-8(11)12-7(9)3/h5H,4H2,1-3H3
- InChI Key： KSAOHRAUUCSNRU-UHFFFAOYSA-N
- SMILES： ClC1=CC(C)=C(C(=O)OCC)C(C)=N1

Computed Properties

Exact Mass: 213.0556563g/mol
Monoisotopic Mass: 213.0556563g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 210
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 39.2Å²

ethyl 6-chloro-2,4-dimethyl-pyridine-3-carboxylate Pricemore >>

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TRC	E940568-10mg	Ethyl 6-chloro-2,4-dimethylnicotinate	54453-94-0		10mg	$ 50.00	2022-06-05
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